Cas no 330792-86-4 (2-(4-Iodophenoxy)pyrimidine)

• Product Name: 2-(4-Iodophenoxy)pyrimidine
• CAS No: 330792-86-4
• MF: C₁₀H₇IN₂O
• MW: 298.079854249954
• MDL: MFCD01443687
• CID: 853952
• PubChem ID: 1484617
• Update Time: 2025-06-10

2-(4-Iodophenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodophenoxy)pyrimidine
• Pyrimidine, 2-(4-iodophenoxy)-
• MFCD01443687
• DS-016239
• DTXSID10363310
• 330792-86-4
• 7N-068
• SCHEMBL806523
• CS-0327800
• ACTXYGJBAXDKAS-UHFFFAOYSA-N
• AKOS005070992
• G90264
• J-506018

• MDL： MFCD01443687
• Inchi： 1S/C10H7IN2O/c11-8-2-4-9(5-3-8)14-10-12-6-1-7-13-10/h1-7H
• InChI Key： ACTXYGJBAXDKAS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1N=CC=CN=1

Computed Properties

• Exact Mass: 297.96031g/mol
• Monoisotopic Mass: 297.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Melting Point: 87-90°

2-(4-Iodophenoxy)pyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-Iodophenoxy)pyrimidine

2-(4-Iodophenoxy)pyrimidine: An Overview of Its Properties, Applications, and Recent Research Advances

2-(4-Iodophenoxy)pyrimidine (CAS No. 330792-86-4) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an iodophenyl group attached to a pyrimidine ring through an ether linkage. The presence of the iodine atom makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules.

The chemical formula of 2-(4-Iodophenoxy)pyrimidine is C₁₁H₈INO₂, and its molecular weight is 291.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its physical and chemical properties make it suitable for use in various synthetic transformations and biological assays.

In recent years, 2-(4-Iodophenoxy)pyrimidine has gained significant attention due to its potential applications in the development of new drugs and therapeutic agents. One of the key areas of research involves its use as a building block for the synthesis of pyrimidine-based compounds with antiviral, anticancer, and anti-inflammatory properties. The iodine substituent on the phenyl ring provides a handle for further functionalization, making it an attractive starting material for the preparation of diverse derivatives.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-(4-Iodophenoxy)pyrimidine as a scaffold for the design of novel antiviral agents. The researchers synthesized a series of derivatives by replacing the iodine atom with various functional groups and evaluated their antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The results showed that certain derivatives exhibited potent antiviral activity with low cytotoxicity, highlighting the potential of this compound as a lead structure for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the anticancer properties of 2-(4-Iodophenoxy)pyrimidine-based compounds. The research focused on synthesizing derivatives with enhanced solubility and stability, which are crucial factors for effective drug delivery. The compounds were tested against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Several derivatives demonstrated significant cytotoxicity against these cell lines, suggesting their potential as anticancer agents.

The versatility of 2-(4-Iodophenoxy)pyrimidine extends beyond its use in medicinal chemistry. It has also found applications in materials science and organic synthesis. For instance, researchers have utilized this compound as a precursor for the synthesis of luminescent materials with potential applications in organic light-emitting diodes (OLEDs) and sensors. The iodine substituent can be readily replaced with other functional groups or metals, allowing for the preparation of a wide range of functional materials with tunable properties.

In conclusion, 2-(4-Iodophenoxy)pyrimidine (CAS No. 330792-86-4) is a highly valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and functional versatility make it an attractive starting material for the synthesis of biologically active molecules and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in various scientific fields.